Cas no 101001-06-3 (3-(E)-(4-Nitrophenyl)methylidene-2,3-dihydro-4H-chromen-4-one)

3-(E)-(4-Nitrophenyl)methylidene-2,3-dihydro-4H-chromen-4-one structure
101001-06-3 structure
Product Name:3-(E)-(4-Nitrophenyl)methylidene-2,3-dihydro-4H-chromen-4-one
CAS No:101001-06-3
MF:C16H11NO4
MW:281.262844324112
CID:1127781
Update Time:2023-11-22

3-(E)-(4-Nitrophenyl)methylidene-2,3-dihydro-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one, 2,3-dihydro-3-[(4-nitrophenyl)methylene]-,(3E)-
    • 3-[(E)-(4-NITROPHENYL)METHYLIDENE]-2,3-DIHYDRO-4H-CHROMEN-4-ONE
    • 4H-1-Benzopyran-4-one, 2,3-dihydro-3-[(4-nitrophenyl)methylene]-, (3E)-
    • 3-(E)-(4-Nitrophenyl)methylidene-2,3-dihydro-4H-chromen-4-one
    • Inchi: 1S/C16H11NO4/c18-16-12(10-21-15-4-2-1-3-14(15)16)9-11-5-7-13(8-6-11)17(19)20/h1-9H,10H2/b12-9+
    • InChI Key: ZBDDYTVOLUGPBT-FMIVXFBMSA-N
    • SMILES: C1OC2=CC=CC=C2C(=O)/C/1=C/C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

  • Exact Mass: 281.069
  • Monoisotopic Mass: 281.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0

3-(E)-(4-Nitrophenyl)methylidene-2,3-dihydro-4H-chromen-4-one Pricemore >>

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abcr
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